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Compound of Interest

Compound Name: 2-Bromoisonicotinamide

Cat. No.: B1275101 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like 2-Bromoisonicotinamide is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to ensure the safe

management of this compound.

2-Bromoisonicotinamide is a halogenated organic compound. Due to the presence of

bromine, it is classified as a hazardous waste and must be disposed of following specific

procedures to prevent harm to human health and the environment. Under no circumstances

should this chemical be disposed of down the drain or in regular trash.

Hazard Assessment and Safety Precautions
Before handling 2-Bromoisonicotinamide, it is crucial to be aware of its potential hazards.

While a specific Safety Data Sheet (SDS) was not located, information from structurally similar

compounds indicates that it should be handled with caution.

Key Potential Hazards:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

Skin and Eye Irritation: Can cause skin and serious eye irritation.

Recommended Personal Protective Equipment (PPE):
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Chemical-resistant gloves (e.g., nitrile)

Lab coat

Safety goggles with side-shields or a face shield

Handling Precautions:

Handle in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Wash hands thoroughly after handling.

Avoid contact with skin and eyes.

Disposal Protocol
The proper disposal of 2-Bromoisonicotinamide involves a series of steps to ensure safety

and regulatory compliance. The primary disposal method for halogenated organic compounds

is incineration at a licensed hazardous waste facility.[1][2]

Step 1: Waste Segregation

Proper segregation is the first and most critical step in the disposal process.

Designated Waste Container: Use a dedicated, clearly labeled, and sealable waste container

specifically for "Halogenated Organic Waste."[1][3]

Compatibility: Ensure the container is made of a material compatible with 2-
Bromoisonicotinamide.

No Mixing: Do not mix 2-Bromoisonicotinamide waste with non-halogenated chemical

waste or non-hazardous materials.[1]

Step 2: Container Labeling
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Accurate and detailed labeling of the waste container is mandatory for safety and regulatory

compliance.

Contents: Clearly list "2-Bromoisonicotinamide" and its approximate quantity or

concentration. For mixtures, list all components and their percentages.

Hazard Symbols: Affix appropriate hazard symbols (e.g., irritant, toxic).

Contact Information: Include the name of the principal investigator, laboratory location

(building and room number), and the date of waste generation.

Step 3: Storage

Proper storage of the hazardous waste container while awaiting pickup is essential to prevent

accidents.

Secure Location: Store the sealed container in a designated, secure, and well-ventilated

waste accumulation area.

Incompatibilities: Keep the container away from incompatible materials, such as strong

oxidizing agents, strong acids, and strong bases.

Secondary Containment: It is best practice to store liquid waste containers in secondary

containment to prevent spills.

Step 4: Arranging for Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor to schedule a pickup.

Provide Information: Accurately describe the waste to the EHS office or contractor.

Follow Institutional Procedures: Adhere to all specific procedures and documentation

requirements of your institution for hazardous waste disposal.

Quantitative Data Summary
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For the proper management of 2-Bromoisonicotinamide waste, the following parameters

should be adhered to.

Parameter Guideline Source

Waste Category Halogenated Organic Waste General Chemical Guidelines

EPA Waste Code

Likely F002 (as a spent

halogenated solvent if used in

that manner) or requires

characterization.

[4][5]

Disposal Method Incineration [1][2]

Incineration Temp.

Minimum 1100 °C for wastes

with >1% halogenated organic

substances.

[6][7]

Container Type
Chemically resistant, sealable

(e.g., polyethylene)
General Chemical Guidelines

Experimental Protocols
Currently, there are no standard experimental protocols for the in-lab neutralization or

deactivation of 2-Bromoisonicotinamide. The recommended procedure is direct disposal via

a licensed hazardous waste contractor. Attempting to neutralize or treat this chemical in the lab

without a validated protocol can be dangerous and may produce other hazardous byproducts.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-
Bromoisonicotinamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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